Cas no 53863-86-8 (2,5,8-trimethyl-2,3-dihydro-1H-phenalen-1-one)

• Product Name: 2,5,8-trimethyl-2,3-dihydro-1H-phenalen-1-one
• CAS No: 53863-86-8
• MF: C₁₆H₁₆O
• MW: 224.297644615173
• CID: 1585818
• PubChem ID: 143103
• Update Time: 2025-04-21

2,5,8-trimethyl-2,3-dihydro-1H-phenalen-1-one Chemical and Physical Properties

Names and Identifiers

• 2,5,8-trimethyl-2,3-dihydro-1H-phenalen-1-one
• Phenalen-1-one, 2,3-dihydro-2,5,8-trimethyl-
• 2,5,8-trimethyl-2,3-dihydrophenalen-1-one
• DTXSID00968636
• Phenalen-1-one, 2,3-dihydro-2,5,8-trimethyl-,
• 53863-86-8

• Inchi： 1S/C16H16O/c1-9-4-12-6-10(2)7-14-15(12)13(5-9)8-11(3)16(14)17/h4-7,11H,8H2,1-3H3
• InChI Key： DRKGVDGDXFPJDE-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C)C=C3C=C(C)C=C(C=23)CC1C

Computed Properties

• Exact Mass: 224.12018
• Monoisotopic Mass: 224.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07